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Compound of Interest

Compound Name: Oligopeptide-41

Cat. No.: B12383207

For Researchers, Scientists, and Drug Development Professionals

Introduction

Oligopeptide-41, also known as CG-Keraminl, is a synthetic peptide that has garnered
interest for its role in promoting hair growth.[1][2] Its mechanism of action involves the
suppression of Dickkopf 1 (DKK-1), an inhibitor of the WNT signaling pathway.[3][4] By
inhibiting DKK-1, Oligopeptide-41 helps to preserve hair follicles and prevent hair loss.[3]
While primarily investigated for its therapeutic effects, a thorough understanding of its safety
profile, including potential cytotoxicity, is crucial for its development as a cosmetic or
therapeutic agent.

These application notes provide detailed protocols for assessing the in vitro cytotoxicity and
viability of cells treated with Oligopeptide-41. The following sections outline standard cell-
based assays, present representative data in a structured format, and include diagrams to
illustrate key signaling pathways and experimental workflows.

Data Presentation: Representative Cytotoxicity and
Viability Data

The following tables summarize hypothetical quantitative data from various assays to provide a
framework for data presentation and interpretation.

Table 1: Cell Viability as Determined by MTT Assay
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Oligopeptide-41 % Cell Viability (Mean *
. IC50 Value (pM)
Concentration (pM) SD)
0 (Control) 100+ 4.2
1 98.5+ 3.8
10 95.2+45
50 89.7x5.1 >100
100 85.3+4.9

SD: Standard Deviation

Table 2: Cytotoxicity as Determined by LDH Release Assay

Oligopeptide-41 .
. % Cytotoxicity (Mean £ SD) EC50 Value (pM)
Concentration (uM)

0 (Control) 21+0.8
1 25+0.9
10 3211 >100
50 58+15
100 84+20

SD: Standard Deviation

Signaling Pathway

Oligopeptide-41 is known to interact with the WNT signaling pathway by inhibiting DKK-1. The
following diagram illustrates this proposed mechanism.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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